5-chloro-6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 5-chloro-6-[4-(9-methylpurin-6-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H15ClN8/c1-23-10-22-13-15(23)20-9-21-16(13)25-4-2-24(3-5-25)14-12(17)6-11(7-18)8-19-14/h6,8-10H,2-5H2,1H3
• InChI Key: KYBYEEMLEABTSP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=C(C=C(C=N4)C#N)Cl
• Molecular Formula: C16H15ClN8
• Molecular Weight: 354.8 g/mol

Description

This compound is a substituted pyridine with diverse functional groups. Pyridine is a simple six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials. The biological activities and physical properties of pyridine analogs can be improved by introducing various functional groups into the pyridine scaffold.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported via the remodeling of (Aza)indole/Benzofuran skeletons. This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound involve a ring cleavage methodology reaction. This allows the selective introduction of multiple functional groups to the pyridine scaffold.

Scientific Research Applications

5-chloro-6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-3-carbonitrile has been studied for its potential medicinal applications, including as an antiviral and antibacterial agent. In vitro studies have shown that this compound has antiviral activity against the virus responsible for severe acute respiratory syndrome (SARS) and the human immunodeficiency virus (HIV). Additionally, this compound has been studied for its potential use as an antibacterial agent against a variety of bacterial species, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.
This compound has also been studied for its potential use as a drug delivery system. In vitro studies have demonstrated that this compound can be used to deliver drugs to target cells and tissues, potentially increasing their efficacy. Additionally, this compound has been studied for its potential use in biocatalysis, as a fluorescent probe for biological imaging, and as an inhibitor of protein-protein interactions.

Mechanism of Action

The exact mechanism of action of 5-chloro-6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-3-carbonitrile is not fully understood. However, it is believed that the compound interacts with proteins in the cell membrane, leading to changes in the membrane structure and function. This interaction is thought to be mediated by the piperazine ring, which is believed to bind to specific proteins in the cell membrane. Additionally, the pyridine ring is believed to interact with other molecules in the cell, such as DNA and RNA, leading to changes in gene expression.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In vitro studies have shown that this compound can modulate the activity of enzymes involved in the metabolism of drugs and other molecules, potentially leading to changes in drug efficacy and toxicity. Additionally, this compound has been shown to modulate the expression of genes involved in cell growth and differentiation, potentially leading to changes in cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

The use of 5-chloro-6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-3-carbonitrile in laboratory experiments has several advantages. The compound is relatively easy to synthesize and is stable in a variety of solvents, making it suitable for use in a wide range of experiments. Additionally, the compound can be used to modulate the activity of enzymes and genes, making it useful for studying biochemical and physiological processes.
However, there are some limitations to the use of this compound in laboratory experiments. The compound is relatively expensive, making it difficult to use in large-scale experiments. Additionally, the exact mechanism of action of the compound is not fully understood, making it difficult to predict its effects in different contexts.

Future Directions

The potential applications of 5-chloro-6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-3-carbonitrile are still being explored. Future research could focus on further elucidating the compound's mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted to explore the potential of this compound as a drug delivery system and its potential use in biocatalysis and as a fluorescent probe. Additionally, further research could focus on optimizing the synthesis of this compound and developing more cost-effective methods of production. Finally, further research could focus on exploring the potential of this compound as an inhibitor of protein-protein interactions.

Synthesis Methods

5-chloro-6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-3-carbonitrile can be synthesized through a variety of methods. One of the most common methods involves the condensation reaction of pyridine-3-carbonyl chloride with 4-(9-methyl-9H-purin-6-yl)piperazine. This reaction yields this compound as the major product along with some minor byproducts. Other methods of synthesis include the reaction of pyridine-3-carbonyl chloride with 4-(9-methyl-9H-purin-6-yl)piperazine and the reaction of pyridine-3-carbonyl chloride with 4-(9-methyl-9H-purin-6-yl)piperazine and an alkyl halide.